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Abstract

Hexaethyl tetraphosphate (HETP), a pioneering organophosphate insecticide, emerged from
German research during World War 1l and saw significant use in the immediate post-war
period. Commercial formulations, notably under the trade name Bladan, were primarily
mixtures of ethyl polyphosphates, with tetraethyl pyrophosphate (TEPP) identified as the
principal active insecticidal component. HETP functions as a potent, irreversible inhibitor of the
enzyme acetylcholinesterase (AChE), leading to the accumulation of the neurotransmitter
acetylcholine and subsequent neuromuscular paralysis in insects. While highly effective against
a range of soft-bodied sucking insects, its high mammalian toxicity and inherent instability led
to its eventual replacement by more stable organophosphate compounds. This technical guide
provides a comprehensive overview of the early research on HETP, detailing its synthesis,
mechanism of action, insecticidal efficacy, and the experimental protocols utilized in its initial
evaluation.

Introduction

The mid-1940s marked a significant turning point in agricultural pest control with the advent of
synthetic organic insecticides. While DDT, a chlorinated hydrocarbon, gained widespread fame,
another class of compounds, the organophosphates, was concurrently being developed,
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largely driven by research in Germany. Hexaethyl tetraphosphate (HETP) was among the first
of these organophosphates to be used commercially as an insecticide.

First synthesized by the German chemist Gerhard Schrader in 1938, HETP was developed as
part of a broader investigation into organophosphorus compounds, initially for chemical warfare
agents.[1][2] Its insecticidal properties were quickly recognized, and it was used in Germany
during World War Il as a substitute for nicotine-based insecticides. Following the war, Allied
military intelligence uncovered this research, and HETP was introduced to the American market
in 1946.

Early research soon revealed that commercial HETP was not a single compound but a mixture
of ethyl polyphosphates.[3] The primary insecticidally active component was identified as
tetraethyl pyrophosphate (TEPP), which constituted approximately 12-20% of the technical
mixture.[3] Despite its efficacy, HETP's utility was hampered by its rapid hydrolysis in the
presence of moisture, a characteristic that rendered it non-persistent but also created
challenges in its formulation and application.[4] This guide delves into the foundational
research that characterized HETP, providing the technical data and methodologies from that
era.

Chemical Synthesis and Properties
Synthesis of Hexaethyl Tetraphosphate

Two primary methods for the synthesis of hexaethyl tetraphosphate were developed during
the early research period.

Schrader Process: This method, developed by Gerhard Schrader, involves the reaction of
triethyl phosphate with phosphorus oxychloride.[5][6] The reaction is typically carried out at
elevated temperatures. A related U.S. Patent from 1943 describes the production of hexaesters
of tetraphosphoric acid.[7]

Woodstock's Method: An alternative synthesis route involves the reaction of triethyl phosphate
with phosphorus pentoxide.[4]

It is crucial to note that these processes produce a mixture of organic phosphates, not pure
hexaethyl tetraphosphate. The active insecticidal ingredient, tetraethyl pyrophosphate
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(TEPP), is formed in these reactions.[3] A controlled hydrolysis of diethyl phosphorochloridate
can also be used to produce TEPP.[4]

Chemical and Physical Properties

The following table summarizes the known properties of tetraethyl pyrophosphate (TEPP), the
active component of HETP.

Property Value Reference
Molecular Formula C8H2007P2 [5]
Molecular Weight 290.19 g/mol [8]
Appearance Colorless to amber liquid [8]
Odor Faint, fruity [8]
Solubility in Water Miscible [4]
Vapor Pressure 0.0002 mmHg at 20°C [4]

Mechanism of Action: Acetylcholinesterase
Inhibition

Hexaethyl tetraphosphate, through its active component TEPP, exerts its toxic effect by
inhibiting the enzyme acetylcholinesterase (AChE).[2][4] AChE is a critical enzyme in the
nervous system of both insects and mammals, responsible for the hydrolysis of the

neurotransmitter acetylcholine (ACh) into choline and acetic acid. This process terminates the
nerve signal at the synapse.

The organophosphate molecule phosphorylates a serine hydroxyl group at the active site of
AChE, forming a stable, covalent bond. This inactivation of the enzyme is effectively
irreversible. The resulting accumulation of acetylcholine in the synaptic cleft leads to
continuous nerve stimulation, causing hyperexcitation of the muscles, followed by paralysis,
and ultimately, death.[2][4]
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Figure 1. Signaling pathway of acetylcholinesterase inhibition by HETP (TEPP).

Insecticidal Efficacy

Early research demonstrated that HETP was highly effective against a variety of soft-bodied
and sucking insect pests. The following data, while not exhaustive, provides an indication of its
potency. It is important to note that the "HETP" used in these studies was a technical mixture.

A 1947 report from the University of California detailed experimental results with phosphate
insecticides, including HETP, against pests such as the grape bud mite and red spiders on

grapes.[3]
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HETP
Pest Species Host Plant . Mortality (%) Reference
Concentration

Two-spotted

spider mite - - )
Not specified Not specified High [9]
(Tetranychus
urticae)
Aphids (various ) B )
Various Not specified High [3]

species)

Further specific quantitative data from the 1940s and 1950s is limited in readily available
literature. The table will be updated as more historical data is uncovered.

Experimental Protocols

The following sections describe the general experimental protocols that would have been
employed during the 1940s and 1950s for evaluating the insecticidal properties of compounds
like HETP. These are reconstructed based on common entomological practices of the era.

Synthesis of Hexaethyl Tetraphosphate (Laboratory
Scale)

This protocol is based on the principles of the Schrader process.

Materials:

Triethyl phosphate

Phosphorus oxychloride

Heating mantle and round-bottom flask with reflux condenser

Thermometer

Stirring apparatus

Procedure:
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o Combine triethyl phosphate and phosphorus oxychloride in a molar ratio of approximately
3:1 in a round-bottom flask equipped with a reflux condenser and stirrer.

o Heat the mixture gradually to the reaction temperature, typically around 150°C.

» Maintain the temperature and continue stirring for the duration of the reaction. The reaction
progress can be monitored by observing the cessation of hydrogen chloride evolution.

 After the reaction is complete, allow the mixture to cool. The resulting product is technical
grade hexaethyl tetraphosphate.

Triethyl Phosphate +

Phosphorus Oxychloride

Round-Bottom Flask
with Reflux Condenser

Heat to ~150°C Continuous Stirring

Cooling

Technical Grade HETP

Click to download full resolution via product page

Figure 2. General workflow for the laboratory synthesis of HETP.
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Insecticidal Bioassay Protocol (Reconstructed)

This protocol outlines a typical method for assessing the contact toxicity of an insecticide to

aphids.

Materials:

Culture of test insects (e.g., bean aphids, Aphis fabae) maintained on a suitable host plant
(e.g., fava bean plants).

Technical grade HETP.

Wetting agent.

Spraying apparatus (e.g., Potter tower or similar laboratory sprayer).

Petri dishes or ventilated cages.

Microscope for mortality assessment.

Procedure:

Prepare a stock solution of HETP in a suitable solvent.

Create a series of aqueous dilutions of the HETP stock solution, each containing a standard
concentration of a wetting agent to ensure even coverage.

Infest young, healthy host plants with a known number of aphids.

Spray the infested plants with the different HETP dilutions using the spraying apparatus to
ensure uniform application. A control group is sprayed with water and the wetting agent only.

After spraying, allow the plants to dry and then place them in ventilated cages to prevent
aphid escape.

Maintain the treated plants under controlled conditions of temperature and light.

Assess aphid mortality at set time intervals (e.g., 24, 48, and 72 hours) by observing the
insects under a microscope. Aphids that are unable to move when prodded with a fine brush
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are considered dead.

o Calculate the percentage mortality for each concentration and correct for any control
mortality using Abbott's formula.

Toxicity and Stability
Mammalian Toxicity

HETP and its active component TEPP are highly toxic to mammals through all routes of
exposure, including inhalation, ingestion, and dermal absorption.[8] The acute toxicity is due to
the same mechanism of acetylcholinesterase inhibition observed in insects.

Compound Organism Route LD50 Reference
TEPP Rat Ingestion 1.12 mg/kg [5]
TEPP Rat Dermal 2.4 mg/kg [5]

Stability and Hydrolysis

A significant characteristic of HETP/TEPP is its instability in the presence of water. TEPP
hydrolyzes to produce less toxic diethyl phosphate and other phosphoric acid esters.[5] This
rapid degradation meant that it had little residual activity, which was advantageous in some
respects but also limited its effectiveness and required prompt application after mixing.

Compound Condition Half-life Reference

Aqueous solution,
TEPP oEoC ~7-7.5 hours [518]

Conclusion

Hexaethyl tetraphosphate holds a significant place in the history of insecticide development
as one of the first commercially successful organophosphates. The early research conducted in
the 1940s and 1950s established its potent insecticidal activity, particularly against sucking
pests, and elucidated its mechanism of action as an acetylcholinesterase inhibitor. However,
the very properties that defined it—high acute toxicity and rapid hydrolysis—ultimately led to its
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replacement by more stable and, in some cases, more selective organophosphate insecticides.
The technical data and experimental protocols from this era, though sometimes lacking the
precision of modern methods, laid the groundwork for the development of an entire class of
insecticides and provided valuable lessons in the balance between efficacy, toxicity, and
environmental stability. This guide serves as a technical resource for understanding the
foundational science of this important, albeit short-lived, insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221723?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

